1-(3-Amino-4-methylphenyl)ethanone
Cat. No. B099372
Key on ui cas rn:
17071-24-8
M. Wt: 149.19 g/mol
InChI Key: MCQYTLIHRDCHHT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Identifiers
|
REACTION_SMILES
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[CH3:16][CH2:17][OH:18].[CH3:1][c:2]1[c:3]([N+:11]([O-:12])=[O:13])[cH:4][c:5]([C:8]([CH3:9])=[O:10])[cH:6][cH:7]1.[Cl-:14].[Fe:20].[NH4+:15].[OH2:19]>>[CH3:1][c:2]1[c:3]([NH2:11])[cH:4][c:5]([C:8]([CH3:9])=[O:10])[cH:6][cH:7]1
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Inputs
Step One
|
Name
|
|
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
|
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Smiles
|
CCO
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
CC(=O)c1ccc(C)c([N+](=O)[O-])c1
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Name
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|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
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Smiles
|
[Cl-]
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|
Name
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|
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Quantity
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Extracted from reaction SMILES
|
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Type
|
reactant
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Smiles
|
[Fe]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
[NH4+]
|
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
O
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CC(=O)c1ccc(C)c(N)c1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
